Cas no 1267215-54-2 (2(3H)-Benzoxazolone, 5-chloro-3,7-dimethyl-)

• Product Name: 2(3H)-Benzoxazolone, 5-chloro-3,7-dimethyl-
• CAS No: 1267215-54-2
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 5216927
• Update Time: 2025-05-26

2(3H)-Benzoxazolone, 5-chloro-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3,7-dimethylbenzo[d]oxazol-2(3H)-one
• 5-Chloro-3,7-dimethyl-1,3-benzoxazol-2(3H)-one
• 2(3H)-Benzoxazolone, 5-chloro-3,7-dimethyl-

• Inchi： 1S/C9H8ClNO2/c1-5-3-6(10)4-7-8(5)13-9(12)11(7)2/h3-4H,1-2H3
• InChI Key： GOISKBXUDAXRRB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)N(C)C(=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 2(3H)-Benzoxazolone, 5-chloro-3,7-dimethyl-

Introduction to 5-Chloro-3,7-Dimethyl-2(3H)-Benzoxazolone (CAS No. 1267215-54-2)

5-Chloro-3,7-dimethyl-2(3H)-benzoxazolone (CAS No. 1267215-54-2) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of benzoxazolones, which are known for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and antitumor activities.

The benzoxazolone scaffold is a privileged structure in drug discovery, often utilized as a core framework for the development of novel therapeutic agents. The presence of a chloro substituent at the 5-position and dimethyl groups at the 3 and 7 positions in 5-chloro-3,7-dimethyl-2(3H)-benzoxazolone imparts specific physicochemical properties that can influence its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 5-chloro-3,7-dimethyl-2(3H)-benzoxazolone in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-chloro-3,7-dimethyl-2(3H)-benzoxazolone has shown antimicrobial activity against a range of bacterial strains. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding is particularly significant given the growing global concern over antibiotic resistance.

The antitumor potential of 5-chloro-3,7-dimethyl-2(3H)-benzoxazolone has also been explored in preclinical studies. A study published in the Cancer Research journal reported that this compound induces apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 5-chloro-3,7-dimethyl-2(3H)-benzoxazolone have been investigated to ensure its suitability for therapeutic applications. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral medication. Additionally, its low toxicity profile in animal models suggests that it may have a favorable safety margin for clinical use.

The synthesis of 5-chloro-3,7-dimethyl-2(3H)-benzoxazolone involves several well-established chemical reactions. The key steps include the formation of an intermediate benzoxazole derivative followed by substitution reactions to introduce the chloro and dimethyl groups. The synthetic route is highly reproducible and can be scaled up for commercial production.

In conclusion, 5-chloro-3,7-dimethyl-2(3H)-benzoxazolone (CAS No. 1267215-54-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its formulation for clinical trials.